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Introduction

Ceramides are a class of bioactive sphingolipids that function as critical signaling molecules in

a multitude of cellular processes, including apoptosis, cell cycle arrest, inflammation, and

insulin signaling.[1][2] Comprising a sphingosine backbone linked to a fatty acid, ceramides

vary in their biological activity based on the length and saturation of their acyl chain. C18:1-
Ceramide (Oleoyl-ceramide) is a specific long-chain monounsaturated ceramide implicated as

a key regulator in metabolic pathways and cellular stress responses.[3]

Elevated levels of specific ceramides, including C18:1-Ceramide, have been identified as

promising biomarkers for various pathologies. For instance, C18:1-Ceramide is being

investigated for its role in gestational diabetes, cardiovascular disease, and cancer, making its

accurate quantification crucial for both basic research and clinical diagnostics.[4][5][6][7]

Enzyme-Linked Immunosorbent Assays (ELISAs) provide a robust, sensitive, and scalable

platform for the quantification of specific analytes. For small molecules like lipids, the

competitive ELISA format is particularly effective.[8][9] This document provides a detailed

protocol for a C18:1-Ceramide competitive ELISA and outlines its adaptation for high-

throughput screening (HTS) applications, enabling rapid and efficient analysis for drug

discovery, biomarker validation, and large-scale clinical studies.[10][11]
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Ceramide generation is a central hub in sphingolipid metabolism, occurring through three

primary pathways: the de novo synthesis pathway, the sphingomyelinase (or salvage) pathway,

and the breakdown and recycling of complex sphingolipids.[1][12] Once generated, ceramide

can activate downstream effectors, such as protein kinases and phosphatases, to regulate

cellular fate. For example, ceramide can activate protein phosphatase 2A (PP2A), which

dephosphorylates and inactivates pro-survival proteins like Akt, thereby promoting apoptosis

and modulating insulin signaling.[1][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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